Cas no 574755-28-5 (1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(trimethylsilyl)phenyl]-)

• Product Name: 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(trimethylsilyl)phenyl]-
• CAS No: 574755-28-5
• MF: C₁₄H₂₃BO₂Si
• MW: 262.22772526741
• CID: 2832946
• PubChem ID: 11821399
• Update Time: 2025-06-08

1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(trimethylsilyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(trimethylsilyl)phenyl]-
• (4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl)trimethylsilane
• starbld0012059
• DTXSID30473809
• 574755-28-5
• 2-(4-(Trimethylsilyl)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• doi:10.14272/SRUKLNBHEHWDAR-UHFFFAOYSA-N.1

• Inchi： 1S/C14H23BO2Si/c1-14(2)10-16-15(17-11-14)12-6-8-13(9-7-12)18(3,4)5/h6-9H,10-11H2,1-5H3
• InChI Key： SRUKLNBHEHWDAR-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC(B2OCC(C)(C)CO2)=CC=1

Computed Properties

• Exact Mass: 262.1560367g/mol
• Monoisotopic Mass: 262.1560367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(trimethylsilyl)phenyl]-

1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(trimethylsilyl)phenyl]- (CAS No. 574755-28-5)

1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(trimethylsilyl)phenyl]- (CAS No. 574755-28-5) is a versatile and highly functionalized organoborane compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique dioxaborinane core and the presence of a trimethylsilyl-substituted phenyl group, which imparts valuable properties for various applications.

The 1,3,2-dioxaborinane framework is a well-known structure in organoborane chemistry, known for its stability and reactivity. The incorporation of the 5,5-dimethyl substituents enhances the compound's stability and reduces its tendency to undergo unwanted side reactions. The 4-(trimethylsilyl)phenyl group further contributes to the compound's reactivity and selectivity in various synthetic transformations.

Recent studies have highlighted the potential of 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(trimethylsilyl)phenyl]- in the development of novel pharmaceuticals. One notable application is in the synthesis of boronic acid derivatives, which are widely used in Suzuki-Miyaura coupling reactions for the formation of carbon-carbon bonds. These coupling reactions are crucial in the synthesis of complex organic molecules, including those with therapeutic applications.

In addition to its use in synthetic chemistry, 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(trimethylsilyl)phenyl]- has shown promise in medicinal chemistry. The compound's ability to form stable boronate esters with diols makes it a valuable intermediate in the synthesis of boron-containing drugs. Boron-containing compounds have been explored for their potential in boron neutron capture therapy (BNCT), a promising approach for cancer treatment that involves targeting tumor cells with boron-containing agents and irradiating them with neutrons.

The trimethylsilyl group in 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(trimethylsilyl)phenyl]- plays a crucial role in modulating the compound's reactivity and stability. This group can be easily removed under mild conditions, allowing for the introduction of other functional groups or further synthetic modifications. This versatility makes 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(trimethylsilyl)phenyl]- an attractive starting material for a wide range of chemical transformations.

Recent advancements in computational chemistry have also contributed to our understanding of 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(trimethylsilyl)phenyl]-. Quantum mechanical calculations have provided insights into the electronic structure and reactivity of this compound. These studies have revealed that the dioxaborinane core and the trimethylsilyl substituent work synergistically to enhance the compound's reactivity towards nucleophiles and electrophiles.

In conclusion, 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[4-(trimethylsilyl)phenyl]- (CAS No. 574755-28-5) is a highly functionalized organoborane compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers working on the development of new pharmaceuticals and advanced materials. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered.